molecular formula C18H25NO B3846762 N,N-diethyl-4-(2-naphthyloxy)-1-butanamine

N,N-diethyl-4-(2-naphthyloxy)-1-butanamine

Cat. No. B3846762
M. Wt: 271.4 g/mol
InChI Key: BFSOPPVLXVOTKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-diethyl-4-(2-naphthyloxy)-1-butanamine, commonly known as DEN, is a chemical compound that is used in scientific research. DEN is a selective serotonin receptor agonist, which means that it can activate specific serotonin receptors in the brain. This property makes DEN a valuable tool for studying the role of serotonin in various physiological and behavioral processes.

Mechanism of Action

DEN works by selectively activating specific serotonin receptors in the brain. Specifically, DEN has been shown to bind to the 5-HT2C receptor, which is involved in the regulation of feeding behavior and mood. By activating this receptor, DEN can modulate the activity of certain neural circuits in the brain, leading to changes in behavior and physiology.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DEN are primarily mediated by its activation of the 5-HT2C receptor. Some of the effects that have been observed in research studies include changes in feeding behavior, alterations in mood and anxiety, and modulation of drug-seeking behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DEN in scientific research is its selectivity for the 5-HT2C receptor. This property allows researchers to specifically target this receptor and investigate its role in various physiological and behavioral processes. However, one limitation of using DEN is that it may have off-target effects on other serotonin receptors or neurotransmitter systems, which could complicate the interpretation of research results.

Future Directions

There are several potential future directions for research on DEN. One area of interest is the development of more selective agonists for the 5-HT2C receptor, which could provide even greater specificity for investigating the role of this receptor in various processes. Additionally, research could focus on investigating the downstream signaling pathways that are activated by DEN and other serotonin receptor agonists, which could shed light on the mechanisms underlying their effects on behavior and physiology. Finally, studies could investigate the potential therapeutic applications of DEN and related compounds, such as in the treatment of eating disorders or mood disorders.

Scientific Research Applications

DEN has been used in a variety of scientific research studies to investigate the role of serotonin in various physiological and behavioral processes. Some of the areas of research that have utilized DEN include studies on the regulation of feeding behavior, the effects of serotonin on mood and anxiety, and the role of serotonin in the development of drug addiction.

properties

IUPAC Name

N,N-diethyl-4-naphthalen-2-yloxybutan-1-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H25NO/c1-3-19(4-2)13-7-8-14-20-18-12-11-16-9-5-6-10-17(16)15-18/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BFSOPPVLXVOTKV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)CCCCOC1=CC2=CC=CC=C2C=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H25NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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